Cas no 101767-83-3 (1-Benzyl-3-(phenylsulfonyl)pyrrolidine)

1-Benzyl-3-(phenylsulfonyl)pyrrolidine structure
101767-83-3 structure
Product Name:1-Benzyl-3-(phenylsulfonyl)pyrrolidine
CAS No:101767-83-3
MF:C17H19NO2S
MW:301.40326333046
CID:62253
PubChem ID:11808794
Update Time:2024-11-04

1-Benzyl-3-(phenylsulfonyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 1-Benzyl-3-(phenylsulfonyl)pyrrolidine
    • 3-(benzenesulfonyl)-1-benzylpyrrolidine
    • Pyrrolidine, 1-(phenylMethyl)-3-(phenylsulfonyl)-
    • 1-(phenylmethyl)-3-(phenylsulfonyl)pyrrolidine
    • DTXSID60473276
    • FT-0765625
    • OTTOUOKAVIJSMY-UHFFFAOYSA-N
    • 101767-83-3
    • SCHEMBL10800201
    • DB-058667
    • Inchi: 1S/C17H19NO2S/c19-21(20,16-9-5-2-6-10-16)17-11-12-18(14-17)13-15-7-3-1-4-8-15/h1-10,17H,11-14H2
    • InChI Key: OTTOUOKAVIJSMY-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(C1CN(CC2C=CC=CC=2)CC1)(=O)=O

Computed Properties

  • Exact Mass: 301.11377
  • Monoisotopic Mass: 301.11365002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 417
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • Density: 1.228
  • Boiling Point: 469.6 °C at 760 mmHg
  • Flash Point: 237.8 °C
  • PSA: 37.38
  • LogP: 3.75350

1-Benzyl-3-(phenylsulfonyl)pyrrolidine Pricemore >>

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